4-(Trifluoromethoxy)PhenylhydrazineHydrochloride
Description
4-(Trifluoromethoxy)Phenylhydrazine Hydrochloride is an organic compound and a derivative of phenylhydrazine . It is a white to light brown powder and is used as an organic building block . It has a molecular formula of C7H8ClF3N2O .
Molecular Structure Analysis
The molecular structure of 4-(Trifluoromethoxy)Phenylhydrazine Hydrochloride consists of a phenyl ring with a trifluoromethoxy group and a hydrazine group attached . The InChI Key is KQXZVSQCMVKMBK-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
4-(Trifluoromethoxy)Phenylhydrazine Hydrochloride is a solid at 20 degrees Celsius . It has a melting point of 230 degrees Celsius . It is soluble in water . The compound is air sensitive and hygroscopic, and should be stored under inert gas .Safety and Hazards
This compound is considered hazardous. It is harmful if swallowed, in contact with skin, or if inhaled . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection . In case of contact with skin or eyes, or if swallowed, immediate medical attention is required .
properties
CAS RN |
13115-72-7 |
|---|---|
Product Name |
4-(Trifluoromethoxy)PhenylhydrazineHydrochloride |
Molecular Formula |
O8S2Th |
Molecular Weight |
0 |
Origin of Product |
United States |
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